Cas no 2172459-61-7 (9-methyl-5-pentyl-1-oxa-4-azaspiro5.6dodecane)

• Product Name: 9-methyl-5-pentyl-1-oxa-4-azaspiro5.6dodecane
• CAS No: 2172459-61-7
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6060821
• PubChem ID: 165597301
• Update Time: 2025-07-21

9-methyl-5-pentyl-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5-pentyl-1-oxa-4-azaspiro5.6dodecane
• EN300-1639183
• 2172459-61-7
• 9-methyl-5-pentyl-1-oxa-4-azaspiro[5.6]dodecane

• Inchi： 1S/C16H31NO/c1-3-4-5-8-15-16(18-13-12-17-15)10-6-7-14(2)9-11-16/h14-15,17H,3-13H2,1-2H3
• InChI Key： ZTQKXTBNSFBIQF-UHFFFAOYSA-N
• SMILES： O1CCNC(CCCCC)C21CCCC(C)CC2

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-methyl-5-pentyl-1-oxa-4-azaspiro5.6dodecane

Introduction to 9-methyl-5-pentyl-1-oxa-4-azaspiro[5.6]dodecane (CAS No. 2172459-61-7)

9-methyl-5-pentyl-1-oxa-4-azaspiro[5.6]dodecane, identified by its CAS number 2172459-61-7, is a structurally complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of spirooxazine derivatives, characterized by a spiro linkage between an oxygen and a nitrogen-containing heterocycle, which contributes to its distinct chemical and pharmacological properties.

The molecular structure of 9-methyl-5-pentyl-1-oxa-4-azaspiro[5.6]dodecane consists of a dodecane backbone with substituents that introduce both steric and electronic variations. The presence of an oxygen atom in the spiro ring and a nitrogen atom in the adjacent azacycle creates a conformationally flexible system, which is often exploited in drug design to optimize binding affinity and metabolic stability. This structural motif has been explored in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between 9-methyl-5-pentyl-1-oxa-4-azaspiro[5.6]dodecane and biological targets. Studies suggest that the spirocyclic core can mimic natural product scaffolds, providing a scaffold for designing molecules with enhanced bioavailability and reduced toxicity. The compound’s ability to adopt multiple conformations may also contribute to its potential as a lead compound in fragment-based drug discovery, where flexibility is a key factor in binding to protein targets.

In vitro studies have begun to elucidate the pharmacological profile of 9-methyl-5-pentyl-1-oxa-4-azaspiro[5.6]dodecane, revealing interactions with enzymes and receptors relevant to metabolic diseases and neurodegenerative conditions. For instance, preliminary data indicate that this compound may exhibit inhibitory effects on certain kinases involved in cell signaling pathways, making it a candidate for further investigation in the treatment of chronic inflammatory diseases. The substitution pattern, particularly the pentyl group at position 5, appears to modulate the compound’s pharmacokinetic properties, enhancing its solubility and membrane permeability.

The synthesis of 9-methyl-5-pentyl-1-oxa-4-azaspiro[5.6]dodecane presents unique challenges due to the complexity of its spirocyclic structure. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to ensure regioselectivity and yield optimization. Advances in catalytic methods, such as transition metal-catalyzed reactions, have streamlined some synthetic pathways, allowing for more efficient production of this compound on an industrial scale. These developments are crucial for enabling further preclinical studies and potential clinical trials.

From a medicinal chemistry perspective, the structural features of 9-methyl-5-pentyl-1-oxya-a azaspiro[5.6]dodecane offer opportunities for derivatization to explore new chemical space. By modifying substituents or introducing additional functional groups, researchers can fine-tune the pharmacological properties of this scaffold. For example, incorporating fluorine atoms or other halogenated moieties could enhance metabolic stability or binding affinity, while changes to the alkyl chain length might influence distribution and excretion profiles.

The growing interest in spirocyclic compounds stems from their ability to exhibit dual functionality within a single molecular entity. In the case of 9-methyl-pentyl-oxya-a azaspiro[5 6]-dodecane, the interplay between the oxygen and nitrogen heterocycles may facilitate interactions with multiple biological targets simultaneously, potentially leading to synergistic therapeutic effects. This concept aligns with current trends in drug discovery toward polypharmacological agents that address complex diseases more effectively than single-target drugs.

As research continues, 9-methyl-pentyl-oxya-a azaspiro[56]-dodecane (CAS No. 2172459617) is poised to play an increasingly significant role in medicinal chemistry and drug development pipelines. Its unique structural features make it a promising candidate for further exploration into treating conditions where modulating cell signaling pathways is critical. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its full therapeutic potential.